Cas no 173327-56-5 (3,5-Bis-O-(tert-butyldimethylsilyl)-D-ribal)

• Product Name: 3,5-Bis-O-(tert-butyldimethylsilyl)-D-ribal
• CAS No: 173327-56-5
• Molecular Formula: C₁₇H₃₆O₃Si₂
• Molecular Weight: 344.6369
• MDL: MFCD01630914
• CID: 111583
• PubChem ID: 11824133

3,5-Bis-O-(tert-butyldimethylsilyl)-D-ribal Properties

Names and Identifiers

• D-erythro-Pent-1-enitol,1,4-anhydro-2-deoxy-3,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-
• 1,4-ANHYDRO-2-DEOXY-3,5-BIS-O-(T-BUTYLDIMETHYLSILYL)-D-ERYTHRO-PENT-1-ENITOL
• 3,5-Bis-O-(tert-butyldimethylsilyl)-D-ribal
• tert-butyl-[[(2R,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2,3-dihydrofuran-2-yl]methoxy]-dimethylsilane
• 1,4-anhydro-3,5-bis-O-(tert-butyldimethylsilyl)-2-deoxy-D-erythro-pent-1-enitol
• 1,4-anhydro-3,5-O-bis(tert-butyldimethylsilyl)-2-deoxy-D-erythro-pent-1-enitol
• 3,5-bis-O,O-(tert-butyldimethylsilyl)-1,2-didehydro-1,2-dideoxy-D-ribofuranose
• CTK8E6998
• tert-butyl-[[3-(tert-butyldimethylsilyloxy)-2,3-dihydrofuran-2-yl]methoxy]dimethylsilane
• Anhydro-2-deoxy-3,5-bis-O-(t- butyldimethylsilyl)-D-erythro-pent-1-enitol
• 1,4-Anhydro-3,5-bis-O-(tert-butyldimethylsilyl)2-deoxy-D-erythro-pent-1-enitol
• 1,4-ANHYDRO-2-DEOXY-3,5-BIS-O-(TERT-BUTYLDIMETHYLSILYL)-D-ERTHYRO-PENT-1-ENITOL
• D-erythro-Pent-1-enitol, 1,4-anhydro-2-deoxy-3,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-
• 3-O,5-O-Bis(tert-butyldimethylsilyl)-1,2-dideoxy-1,2-didehydro-D-ribofuranose
• 1,4-Anhydro-3,5-bis-O-(tert-butyldimethylsilyl
• C13531
• MFCD01630914
• CS-15475
• 173327-56-5
• DTXSID80473894
• AKOS025294718
• tert-butyl(((2R,3S)-3-(tert-butyldimethylsilyloxy)-2,3-dihydrofuran-2-yl)methoxy)dimethylsilane
• 1,4-Anhydro-3,5-bis-O-(tert-butyldimethylsilyl)2-deoxy-D-erythro-pent-1-enitol inverted exclamation mark-
• CS-0034718
• TERT-BUTYL({[(2R,3S)-2-{[(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL}-2,3-DIHYDROFURAN-3-YL]OXY})DIMETHYLSILANE
• 1,4-Anhydro-2-deoxy-3,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-D-erythro-pent-1-enitol; 1,4-Anhydro-3,5-bis-O-(tert-butyldimethylsilyl)2-deoxy-D-erythro-pent-1-enitol;

• MDL： MFCD01630914
• InChIKey： PKQWAYXCCNEHEU-LSDHHAIUSA-N
• Inchi： 1S/C17H36O3Si2/c1-16(2,3)21(7,8)19-13-15-14(11-12-18-15)20-22(9,10)17(4,5)6/h11-12,14-15H,13H2,1-10H3/t14-,15+/m0/s1
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[C@@]1([H])C([H])=C([H])O[C@]1([H])C([H])([H])O[Si](C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 344.22000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 344.22029807g/mol
• Heavy Atom Count: 22
• Complexity: 403
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 27.7

Experimental Properties

• LogP: 5.31110
• PSA: 27.69000
• Boiling Point: 336.6±42.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 135.5±28.3 °C
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Dihydrofurans